Cas no 2011744-52-6 (Cyclobutane, 1-(bromomethyl)-1-(4-penten-1-yl)-)

• Product Name: Cyclobutane, 1-(bromomethyl)-1-(4-penten-1-yl)-
• CAS No: 2011744-52-6
• MF: C₁₀H₁₇Br
• MW: 217.145982503891
• CID: 5285408
• Update Time: 2025-05-24

Cyclobutane, 1-(bromomethyl)-1-(4-penten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(bromomethyl)-1-(4-penten-1-yl)-

• Inchi： 1S/C10H17Br/c1-2-3-4-6-10(9-11)7-5-8-10/h2H,1,3-9H2
• InChI Key： CVHAVTFHIQPUOJ-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCCC=C)CCC1

Additional information on Cyclobutane, 1-(bromomethyl)-1-(4-penten-1-yl)-

Chemical Profile of Cyclobutane, 1-(bromomethyl)-1-(4-penten-1-yl) and CAS No. 2011744-52-6

Cyclobutane, 1-(bromomethyl)-1-(4-penten-1-yl), identified by the CAS number 2011744-52-6, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, combines a cyclobutane ring with functional groups that make it a versatile intermediate in the synthesis of more complex molecules.

The structural composition of Cyclobutane, 1-(bromomethyl)-1-(4-penten-1-yl) includes a bromomethyl group and a pentenyl side chain, which are key features that contribute to its reactivity and utility in various chemical transformations. The cyclobutane ring itself is a cyclic hydrocarbon with four carbon atoms arranged in a puckered, non-planar structure, which influences the compound's electronic properties and its interaction with other molecules.

In recent years, this compound has been explored for its potential applications in the development of novel pharmaceuticals. The bromomethyl group, in particular, serves as a reactive handle for further functionalization, allowing chemists to introduce additional substituents or link the molecule to other biologically active components. This flexibility has made Cyclobutane, 1-(bromomethyl)-1-(4-penten-1-yl) a valuable building block in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the synthesis of complex organic molecules that mimic natural products and bioactive compounds. Researchers have leveraged its structural features to develop new methodologies for constructing intricate molecular architectures. For instance, the combination of the cyclobutane ring and the pentenyl side chain has been utilized to create derivatives with potential antimicrobial and anti-inflammatory properties.

Recent studies have highlighted the compound's utility in the development of polymer materials as well. The unique reactivity of Cyclobutane, 1-(bromomethyl)-1-(4-penten-1-yl) has enabled the creation of novel polymers with enhanced mechanical and thermal properties. These materials are being investigated for applications in advanced coatings, adhesives, and even biodegradable plastics.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for drug candidates. By modifying its structure through various chemical reactions, researchers can generate libraries of compounds that can be screened for biological activity. This approach has led to the discovery of several promising lead compounds that are currently undergoing further investigation.

From a synthetic chemistry perspective, Cyclobutane, 1-(bromomethyl)-1-(4-penten-1-yl) offers a fascinating case study in how structural motifs can be combined to create molecules with tailored properties. The interplay between the cyclobutane ring and the pentenyl side chain provides a rich ground for exploring new reaction pathways and developing innovative synthetic strategies.

The compound's reactivity is further enhanced by its ability to undergo various transformations under mild conditions. This makes it an attractive choice for large-scale synthesis and industrial applications where efficiency and cost-effectiveness are critical factors. Additionally, its stability under different environmental conditions adds to its appeal as a reliable intermediate in chemical processes.

In conclusion, Cyclobutane, 1-(bromomethyl)-1-(4-penten-1-yl) (CAS No. 2011744-52-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new drugs, advanced materials, and innovative chemical methodologies. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow even further.